Cas no 438635-04-2 (1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one
• CAS No: 438635-04-2
• MF: C₁₅H₁₈FNO
• MW: 247.30792760849
• CID: 5416517
• PubChem ID: 59036677
• Update Time: 2025-10-30

1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(4-Fluorophenyl)methyl]-1-piperidinyl]-2-propen-1-one
• EN300-6689002
• Z2517211726
• AKOS033934763
• 438635-04-2
• 1-[4-[(4-fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one
• 1-{4-[(4-fluorophenyl)methyl]piperidin-1-yl}prop-2-en-1-one
• 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C15H18FNO/c1-2-15(18)17-9-7-13(8-10-17)11-12-3-5-14(16)6-4-12/h2-6,13H,1,7-11H2
• InChI Key： RGFTZYZSMJBKJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 247.137242360g/mol
• Monoisotopic Mass: 247.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 398.0±11.0 °C(Predicted)
• pka: -0.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one

Recent Advances in the Study of 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one (CAS: 438635-04-2)

The compound 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one (CAS: 438635-04-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its piperidine and fluorophenyl moieties, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for researchers aiming to address unmet medical needs.

One of the primary areas of research involving this compound is its application in central nervous system (CNS) disorders. The piperidine scaffold is a common feature in many CNS-active drugs, and the addition of the fluorophenyl group enhances its binding affinity to specific neurotransmitter receptors. Recent preclinical studies have demonstrated that 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one exhibits promising activity as a modulator of dopamine and serotonin receptors, suggesting its potential utility in treating conditions such as depression, anxiety, and Parkinson's disease. These findings are supported by in vitro and in vivo data, which highlight its selectivity and efficacy.

In addition to its CNS applications, this compound has also been explored for its anti-inflammatory and anticancer properties. Researchers have synthesized derivatives of 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one to evaluate their effects on inflammatory pathways and tumor cell proliferation. Preliminary results indicate that certain derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2), and induce apoptosis in cancer cells through the modulation of apoptotic signaling pathways. These findings open new avenues for the development of targeted therapies with reduced side effects.

The synthetic routes for 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one have also been optimized in recent studies. Novel catalytic methods and green chemistry approaches have been employed to improve yield and purity while minimizing environmental impact. For instance, microwave-assisted synthesis and the use of biodegradable catalysts have shown promise in streamlining the production process. These advancements are critical for scaling up production and ensuring the compound's availability for further clinical testing.

Despite these promising developments, challenges remain in the clinical translation of 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is focused on structural modifications to enhance its drug-like properties and reduce off-target effects. Collaborative efforts between academia and industry are essential to accelerate the transition from bench to bedside.

In conclusion, 1-[4-[(4-Fluorophenyl)methyl]piperidin-1-yl]prop-2-en-1-one (CAS: 438635-04-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse pharmacological activities and optimized synthetic routes make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments for CNS disorders, inflammatory diseases, and cancer, ultimately improving patient outcomes.